(2R,3R)-2,3,4-trihydroxybutanal (2R,3R)-2,3,4-trihydroxybutanal Erythrose, also known as L-threose or D-erythro-tetrose, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. Erythrose is very soluble (in water) and a very weakly acidic compound (based on its pKa). Erythrose has been found in human cartilage tissue, and has also been primarily detected in blood. Within the cell, erythrose is primarily located in the cytoplasm.
Brand Name: Vulcanchem
CAS No.: 1758-51-6
VCID: VC0157929
InChI: InChI=1S/C4H8O4/c5-2-1-8-4(7)3(2)6/h2-7H,1H2/t2-,3-,4?/m1/s1
SMILES: C1C(C(C(O1)O)O)O
Molecular Formula: C4H8O4
Molecular Weight: 120.1 g/mol

(2R,3R)-2,3,4-trihydroxybutanal

CAS No.: 1758-51-6

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VCID: VC0157929

Molecular Formula: C4H8O4

Molecular Weight: 120.1 g/mol

(2R,3R)-2,3,4-trihydroxybutanal - 1758-51-6

CAS No. 1758-51-6
Product Name (2R,3R)-2,3,4-trihydroxybutanal
Molecular Formula C4H8O4
Molecular Weight 120.1 g/mol
IUPAC Name (3R,4R)-oxolane-2,3,4-triol
Standard InChI InChI=1S/C4H8O4/c5-2-1-8-4(7)3(2)6/h2-7H,1H2/t2-,3-,4?/m1/s1
Standard InChIKey YTBSYETUWUMLBZ-IUYQGCFVSA-N
Isomeric SMILES C1[C@H]([C@H](C(O1)O)O)O
SMILES C1C(C(C(O1)O)O)O
Canonical SMILES C1C(C(C(O1)O)O)O
Physical Description Liquid
Description Erythrose, also known as L-threose or D-erythro-tetrose, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. Erythrose is very soluble (in water) and a very weakly acidic compound (based on its pKa). Erythrose has been found in human cartilage tissue, and has also been primarily detected in blood. Within the cell, erythrose is primarily located in the cytoplasm.
Synonyms 2,3,4-trihydroxybutanal
D-threose
erythrose
erythrose, (R*,S*)-isomer
erythrose, (R-(R*,S*))-isomer
erythrose, (S-(R*,S*))-isomer
L-threose
threose
PubChem Compound 439574
Last Modified Nov 11 2021
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